Cas no 1312691-94-3 (Tert-butyl 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole-1-carboxylate)

• Product Name: Tert-butyl 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole-1-carboxylate
• CAS No: 1312691-94-3
• MF: C₁₃H₂₁BN₂O₄
• MW: 280.127843618393
• MDL: MFCD09952770
• CID: 5168520
• Update Time: 2023-08-24

Tert-butyl 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-1H-PYRAZOLE-1-CARBOXYLATE
• tert-butyl 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-pyrazole-1-carboxylate, AldrichCPR
• 1H-Pyrazole-1-carboxylic acid, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, 1,1-dimethylethyl ester
• Tert-butyl 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole-1-carboxylate

• MDL： MFCD09952770
• Inchi： 1S/C13H21BN2O4/c1-12(2,3)20-11(17)16-10(6-7-15-16)14-18-8-13(4,5)9-19-14/h6-7H,8-9H2,1-5H3
• InChI Key： YOZFIGFWKBJUKD-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=NN2C(=O)OC(C)(C)C)OCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives